Cas no 2181927-90-0 (1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane
• CAS No: 2181927-90-0
• MF: C₁₆H₂₁FN₂O
• MW: 276.349147558212
• CID: 5325666
• PubChem ID: 52179294
• Update Time: 2025-05-22

1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl[4-[(4-fluorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone
• 2181927-90-0
• F6743-9386
• 1-cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane
• AKOS040862216
• 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane

• Inchi： 1S/C16H21FN2O/c17-15-6-2-13(3-7-15)12-18-8-1-9-19(11-10-18)16(20)14-4-5-14/h2-3,6-7,14H,1,4-5,8-12H2
• InChI Key： TVXYRUFIFJBFPI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCCN(CC1)C(C1CC1)=O

Computed Properties

• Exact Mass: 276.16379146g/mol
• Monoisotopic Mass: 276.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.5±40.0 °C(Predicted)
• pka: 7.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane

1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane

1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane, also known by its CAS number 2181927-90-0, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a cyclopropane ring and a fluorophenyl group introduces intriguing electronic and steric properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The core structure of 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane consists of a diazepane ring system, where one nitrogen atom is at position 1 and the other at position 4. The substituents on this ring include a cyclopropanecarbonyl group at position 1 and a (4-fluorophenyl)methyl group at position 4. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted the potential of this compound as a modulator of certain G-protein coupled receptors (GPCRs), which are key targets in the development of drugs for conditions such as anxiety, depression, and pain management.

One of the most significant aspects of CAS No. 2181927-90-0 is its ability to interact with serotonin receptors, particularly the 5-HT receptor family. Serotonin plays a vital role in mood regulation, appetite, and sleep patterns, making this compound a promising candidate for antidepressant and anxiolytic therapies. Preclinical studies have demonstrated that 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane exhibits selective binding affinity for certain serotonin receptor subtypes, which could translate into improved efficacy with fewer side effects compared to existing medications.

Another area of research focuses on the synthetic pathways used to produce CAS No. 2181927-90-0. The synthesis involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better purity levels, which are critical for scaling up production for preclinical and clinical trials.

In addition to its pharmacological applications, 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane has shown potential in materials science due to its unique electronic properties. The cyclopropane ring introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. This property makes it an interesting candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2181927-90-0 is essential for assessing its ecological impact. Recent studies have explored its biodegradation under various conditions, revealing that it undergoes hydrolysis under specific pH and temperature conditions. These findings are crucial for developing sustainable manufacturing processes and ensuring minimal environmental footprint.

In conclusion, CAS No. 2181927-90-0, or 1-Cyclopropanecarbonyl-4-[(4-fluorophenyl)methyl]-1,4-diazepane, represents a versatile compound with applications spanning medicinal chemistry, pharmacology, and materials science. Its unique structure and biological activity make it a valuable tool for researchers seeking innovative solutions in drug development and beyond.